Cas no 859046-10-9 (1-(1,3-oxazol-4-yl)ethan-1-one)

1-(1,3-oxazol-4-yl)ethan-1-one structure

859046-10-9 structure

Product Name:1-(1,3-oxazol-4-yl)ethan-1-one

CAS No:859046-10-9

MF:C₅H₅NO₂

MW:111.098701238632

MDL:MFCD18250706

CID:2950200

PubChem ID:22220875

Update Time:2024-10-26

1-(1,3-oxazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1 - 恶唑-4-乙酮
- 1-OXAZOL-4-YL-ETHANONE
- 1-(OXAZOL-4-YL)ETHANONE
- 1-(1,3-OXAZOL-4-YL)ETHANONE
- 4-acetyloxazole
- 1-(oxazol-4-yl)ethan-1-one
- 9362AH
- 1-(1,3-oxazol-4-yl)ethan-1-one
- AB73503
- AT18593
- 1-(4-Oxazolyl)ethanone (ACI)
- Z1255437997
- NGZJBIGWTNAOPZ-UHFFFAOYSA-N
- A1-15644
- MFCD18250706
- SY310747
- EN300-1666472
- DB-131339
- SCHEMBL2632849
- 1-(4-Oxazolyl)ethanone
- CS-0147273
- 1-oxazol-4-ylethanone
- 859046-10-9
- AKOS022719718
- MDL： MFCD18250706
- Inchi： 1S/C5H5NO2/c1-4(7)5-2-8-3-6-5/h2-3H,1H3
- InChI Key： NGZJBIGWTNAOPZ-UHFFFAOYSA-N
- SMILES： O1C=NC(=C1)C(C)=O

Computed Properties

Exact Mass: 111.032028402g/mol
Monoisotopic Mass: 111.032028402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 43.1

1-(1,3-oxazol-4-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM413311-1g	1-Oxazol-4-yl-ethanone	859046-10-9	95%+	1g	$***	2023-03-29
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0424-1g	1-Oxazol-4-yl-ethanone	859046-10-9	96%	1g	3375.21CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0424-5g	1-Oxazol-4-yl-ethanone	859046-10-9	96%	5g	13526.28CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0424-500mg	1-Oxazol-4-yl-ethanone	859046-10-9	96%	500mg	2111.63CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0424-250mg	1-Oxazol-4-yl-ethanone	859046-10-9	96%	250mg	1484.07CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0424-100mg	1-Oxazol-4-yl-ethanone	859046-10-9	96%	100mg	1161.82CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0424-50mg	1-Oxazol-4-yl-ethanone	859046-10-9	96%	50mg	992.21CNY	2021-05-08
eNovation Chemicals LLC	D588302-5g	1-(oxazol-4-yl)ethanone	859046-10-9	95%	5g	$1750	2024-08-03
Enamine	EN300-1666472-0.05g	1-(1,3-oxazol-4-yl)ethan-1-one	859046-10-9	95%	0.05g	$92.0	2023-07-07
Enamine	EN300-1666472-0.1g	1-(1,3-oxazol-4-yl)ethan-1-one	859046-10-9	95%	0.1g	$138.0	2023-07-07

1-(1,3-oxazol-4-yl)ethan-1-one Production Method

Production Method 1

23012-14-8

6638-79-5

859046-10-9

Reaction Conditions

1.1 Reagents: Chlorodimethylaluminum Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 90 min, rt
1.2 Solvents: Dichloromethane ; rt; 90 min, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7, cooled
2.1 Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference

Total Synthesis of (+)-Ileabethoxazole via an Iron-Mediated Pauson-Khand [2 + 2 + 1] Carbocyclization

Williams, David R.; et al, Journal of the American Chemical Society, 2014, 136(24), 8829-8836